
Proper Disposal of (+)-JNJ-37654032: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-JNJ-37654032

Cat. No.: B1673014 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of the

selective androgen receptor modulator (SARM), (+)-JNJ-37654032. This guidance is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard laboratory waste management protocols.

Chemical and Safety Data Overview
(+)-JNJ-37654032 is a research-grade, halogenated organic compound. Its chemical formula is

C₁₁H₇Cl₂F₃N₂O.[1][2] Due to the presence of chlorine and fluorine atoms, it is classified as a

halogenated organic waste and requires specific disposal procedures to mitigate potential

environmental and health risks.[3][4] While a specific Safety Data Sheet (SDS) for (+)-JNJ-
37654032 is not publicly available, its classification as a halogenated compound necessitates

handling it as potentially hazardous waste.

Table 1: Chemical and Storage Information for (+)-JNJ-37654032
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Property Information

Chemical Name
2-(5,6-dichloro-1H-benzimidazol-2-yl)-1,1,1-

trifluorobut-3-en-2-ol

CAS Number 944919-15-7

Molecular Formula C₁₁H₇Cl₂F₃N₂O[1][2]

Appearance Solid powder[5]

Storage

Dry, dark conditions. Short term (days to

weeks): 0 - 4°C. Long term (months to years):

-20°C.[5][6]

Solubility Soluble in DMSO[5]

Personal Protective Equipment (PPE)
Before handling (+)-JNJ-37654032 for disposal, all personnel must wear appropriate Personal

Protective Equipment (PPE) to minimize exposure risks.

Table 2: Required Personal Protective Equipment (PPE)

Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Recommended when handling the powder form

outside of a certified chemical fume hood.

Disposal Procedures
The following step-by-step protocol outlines the proper disposal of (+)-JNJ-37654032. This

procedure is designed to comply with general laboratory safety standards for halogenated

chemical waste.
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Waste Segregation
Proper segregation of chemical waste is critical to ensure safe and compliant disposal.

Halogenated vs. Non-Halogenated Waste: Under no circumstances should (+)-JNJ-
37654032 or its solutions be mixed with non-halogenated chemical waste.[3][7] Maintain

separate, clearly labeled waste containers.

Solid vs. Liquid Waste: Dispose of solid (+)-JNJ-37654032 and contaminated materials (e.g.,

weighing boats, contaminated paper towels) separately from liquid waste generated from

solutions.

Sharps: Any sharps contaminated with (+)-JNJ-37654032, such as needles or broken glass,

must be disposed of in a designated sharps container for chemical waste.

Solid Waste Disposal
Container: Place all solid waste contaminated with (+)-JNJ-37654032 into a designated,

leak-proof, and clearly labeled "Halogenated Solid Waste" container.

Labeling: The label must include:

The words "Hazardous Waste"

The chemical name: "(+)-JNJ-37654032"

The hazard class (e.g., "Toxic," "Irritant" - in the absence of an SDS, assume general

toxicity for a research compound).

The date of accumulation.

Storage: Store the sealed container in a designated satellite accumulation area away from

incompatible materials.

Liquid Waste Disposal
Container: Collect all liquid waste containing (+)-JNJ-37654032 (e.g., unused solutions,

solvent rinses) in a designated, leak-proof, and chemically compatible "Halogenated Liquid
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Waste" container.

Labeling: The label must include:

The words "Hazardous Waste"

The chemical name and approximate concentration: "(+)-JNJ-37654032, [Concentration]"

All solvent components and their approximate percentages.

The hazard class (e.g., "Toxic," "Flammable" if dissolved in a flammable solvent).

The date of accumulation.

Storage: Keep the container tightly sealed when not in use and store it in a designated

satellite accumulation area with secondary containment.

Decontamination of Glassware and Surfaces
Rinsing: Rinse contaminated glassware and surfaces with a suitable solvent (e.g., ethanol or

acetone) three times.

Rinsate Collection: Collect all rinsate as halogenated liquid waste.

Final Cleaning: After the solvent rinse, wash glassware with soap and water.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation in the area of the spill.

Contain: Use a chemical spill kit to absorb the spilled material.

Collect: Carefully collect the absorbent material and any contaminated debris.
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Dispose: Place all collected materials into the designated "Halogenated Solid Waste"

container.

Decontaminate: Decontaminate the spill area as described in section 3.4.

Experimental Workflow Visualizations
To further clarify the disposal process, the following diagrams illustrate the key decision points

and procedural flows.
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Disposal Workflow for (+)-JNJ-37654032
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Caption: Disposal workflow for (+)-JNJ-37654032.
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Waste Segregation Logic
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Caption: Waste segregation logic for (+)-JNJ-37654032.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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